![molecular formula C19H21N3O2 B2868823 N-{[1-(2-ethoxyethyl)benzimidazol-2-yl]methyl}benzamide CAS No. 890643-86-4](/img/structure/B2868823.png)
N-{[1-(2-ethoxyethyl)benzimidazol-2-yl]methyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-{[1-(2-ethoxyethyl)benzimidazol-2-yl]methyl}benzamide” is a chemical compound. It’s a type of benzimidazole derivative . Benzimidazole derivatives are useful intermediates/subunits for the development of molecules of pharmaceutical or biological interest .
Synthesis Analysis
The synthesis of benzimidazole derivatives has been studied extensively . A one-pot procedure for the conversion of aromatic and heteroaromatic 2-nitroamines into bicyclic 2H-benzimidazoles employs formic acid, iron powder, and NH4Cl as additive to reduce the nitro group and effect the imidazole cyclization with high-yielding conversions generally within one to two hours .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques .Chemical Reactions Analysis
Benzimidazole derivatives have been found to exhibit a variety of chemical reactions . They have been described by multiple groups to be effective against different bacterial pathogens .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques .Scientific Research Applications
Synthesis and Antiviral Activity
A study detailed the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, which showed remarkable antiavian influenza virus activity. The research highlighted a new route to these compounds, which were tested in vitro for their anti-influenza A virus activity, specifically against the H5N1 subtype, revealing significant antiviral activities (Hebishy et al., 2020).
Antimicrobial Applications
Another study focused on the synthesis and evaluation of N-benzimidazol-1-yl-methyl-benzamide derivatives for their antimicrobial activity. These compounds were tested against various microorganisms, showing effective antimicrobial properties, which were further confirmed through molecular docking studies to understand their interaction with microbial proteins (Sethi et al., 2016).
Anticancer Activity
Research into 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole derivatives has shown these compounds to have in vitro anticancer evaluation, with specific derivatives demonstrating moderate to significant activity against various cancer cell lines (Salahuddin et al., 2014).
Anti-Inflammatory and Analgesic Agents
A novel synthesis approach led to the creation of various heterocyclic compounds derived from visnaginone and khellinone, showing promising anti-inflammatory and analgesic properties. These compounds, including derivatives of benzodifuranyl and triazines, were tested for their COX-1/COX-2 inhibition, revealing high selectivity and significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Coordination Chemistry and Supramolecular Applications
Research into coordination chemistry has yielded bidentate bis(NHC) ligands with different NHC donors, advancing our understanding of their potential in catalysis and materials science. Similarly, benzimidazole-based supramolecular reagents have been synthesized for the assembly of cocrystals, demonstrating their versatility and potential as supramolecular reagents (Schick et al., 2014); (Aakeröy et al., 2005).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with “N-{[1-(2-ethoxyethyl)benzimidazol-2-yl]methyl}benzamide” would depend on various factors, including its physical and chemical properties, how it is used, and how it is handled and stored.
Future Directions
Benzimidazole derivatives, including “N-{[1-(2-ethoxyethyl)benzimidazol-2-yl]methyl}benzamide”, continue to be an area of interest in pharmaceutical research due to their wide range of biological activities . Future research may focus on developing new benzimidazole derivatives with improved efficacy and safety profiles .
properties
IUPAC Name |
N-[[1-(2-ethoxyethyl)benzimidazol-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2/c1-2-24-13-12-22-17-11-7-6-10-16(17)21-18(22)14-20-19(23)15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYQQVZMQEDGAIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=CC=CC=C2N=C1CNC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.